Cas no 1396784-06-7 (4-propyl-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide)

4-Propyl-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide is a specialized heterocyclic compound featuring a thiadiazole core linked to a piperidine scaffold via a carboxamide bridge. Its structural complexity, incorporating both pyridine and piperidine moieties, suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting enzyme inhibition or receptor modulation. The presence of the thiadiazole group may confer metabolic stability, while the propyl substituent could influence lipophilicity and binding affinity. This compound is of interest for research applications in drug discovery, where its unique pharmacophore may enable selective interactions with biological targets. Further investigation is required to fully elucidate its pharmacological profile.
4-propyl-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide structure
1396784-06-7 structure
Product Name:4-propyl-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide
CAS No:1396784-06-7
MF:C18H23N5O2S
MW:373.47252202034
CID:5886993
PubChem ID:71786469
Update Time:2025-10-29

4-propyl-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-propyl-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]thiadiazole-5-carboxamide
    • 4-propyl-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide
    • F6178-3251
    • VU0534344-1
    • AKOS024534902
    • N-((1-isonicotinoylpiperidin-4-yl)methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
    • 1396784-06-7
    • CHEMBL3439760
    • Inchi: 1S/C18H23N5O2S/c1-2-3-15-16(26-22-21-15)17(24)20-12-13-6-10-23(11-7-13)18(25)14-4-8-19-9-5-14/h4-5,8-9,13H,2-3,6-7,10-12H2,1H3,(H,20,24)
    • InChI Key: DSDNEJAKXYDVCP-UHFFFAOYSA-N
    • SMILES: S1C(C(NCC2CCN(C(C3=CC=NC=C3)=O)CC2)=O)=C(CCC)N=N1

Computed Properties

  • Exact Mass: 373.15724617g/mol
  • Monoisotopic Mass: 373.15724617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 116Ų

4-propyl-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6178-3251-2μmol
4-propyl-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide
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F6178-3251-2mg
4-propyl-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide
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F6178-3251-3mg
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